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Abstract
The timely detection of nuclear fuel element failure is paramount for the safe and economical

operation of nuclear power plants. Among the various fission products released during such

events, the noble gas Xenon-135 (Xe-135) serves as a highly sensitive and reliable indicator.

This application note details the principles behind the use of Xe-135 for fuel failure detection,

outlines established monitoring protocols, and provides reference data for researchers,

scientists, and professionals in the nuclear industry. The methodologies primarily focus on the

sampling and gamma spectrometric analysis of primary reactor coolant.

Introduction
Nuclear fuel elements, typically composed of uranium dioxide pellets encapsulated in a sealed

cladding, are the primary barrier against the release of radioactive fission products. A breach in

this cladding, whether due to manufacturing defects, operational stresses, or material

degradation, can lead to the release of these products into the primary coolant. Noble gases,

being volatile and largely chemically inert, are among the first and most mobile species to

escape from a failed fuel element.[1]

Xenon-135 is a prominent fission product with a significant fission yield and a relatively short

half-life of approximately 9.14 hours.[2] Its presence and concentration in the primary coolant

are indicative of ongoing fission product release. Of particular diagnostic value is the activity

ratio of Xenon-133 (half-life ~5.2 days) to Xenon-135.[1][3] In a healthy reactor core, this ratio

remains relatively stable and low. However, following a fuel element failure, the release of the
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longer-lived Xe-133 relative to the shorter-lived Xe-135 causes a significant and detectable

increase in this ratio.[1] This makes the 133Xe/135Xe ratio a robust metric for identifying fuel

failures, even minor ones that may not be readily detectable by other means.[1][3]

Principle of Detection
The underlying principle for using Xenon-135 and the 133Xe/135Xe ratio as an indicator of fuel

failure is based on their different half-lives and release mechanisms from the fuel matrix into

the coolant. When a fuel rod cladding is breached, fission product gases that have

accumulated in the gap between the fuel pellet and the cladding are released into the primary

coolant.

In a sealed, intact fuel rod, the concentration of these isotopes reaches a secular equilibrium.

Upon cladding failure, these gases escape. The longer half-life of Xe-133 allows it to

accumulate to a greater extent within the fuel rod before release, and it persists longer in the

coolant after release. Conversely, the shorter-lived Xe-135 decays more rapidly. A sudden

release from a failed fuel rod will therefore disproportionately increase the concentration of Xe-

133 in the coolant compared to Xe-135, leading to a marked increase in the 133Xe/135Xe

activity ratio.[1]

Monitoring of the primary coolant for these xenon isotopes is typically performed using gamma

spectroscopy.[4][5] This technique allows for the direct identification and quantification of

gamma-emitting radionuclides. Xenon-135 has a characteristic gamma-ray emission at 249.8

keV, which is used for its detection and quantification.[4][5][6]

Application
The primary application of monitoring Xenon-135 and the 133Xe/135Xe ratio is in the routine

surveillance of nuclear reactor cores for fuel element failures. This proactive monitoring allows

for:

Early Detection of Fuel Cladding Defects: Identifying small leaks before they can develop

into more significant failures.

Minimization of Primary Coolant Contamination: Early detection allows for the

implementation of mitigation strategies to limit the spread of radioactive fission products.
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Informing Fuel Management Strategies: Data on fuel element integrity can inform decisions

about fuel shuffling, and the removal of failed fuel assemblies during scheduled outages.

Enhancing Overall Plant Safety and Economy: Preventing widespread fuel failure contributes

to the overall safety of the reactor and reduces the economic impact of unscheduled

shutdowns and extensive cleanup operations.

Data Presentation
The following tables summarize key quantitative data related to the use of Xenon-135 as an

indicator of nuclear fuel element failure.

Table 1: Physical Properties of Key Xenon Isotopes

Isotope Half-life
Primary Gamma
Emission Energy
(keV)

Fission Yield (from
235U)

Xenon-135 9.14 hours 249.8 ~6.6%

Xenon-133 5.24 days 81.0 ~6.7%

Table 2: Indicative Thresholds for Fuel Failure Detection in Pressurized Water Reactors

(PWRs)

Parameter Threshold Value Remarks

133Xe Activity > 1.85 x 105 Bq/kg
Absolute activity level that may

indicate a fuel failure.

133Xe/135Xe Activity Ratio > 0.9

This ratio, in conjunction with

elevated 133Xe activity, is a

strong indicator of fuel failure.

[1]

Note: These are indicative values and specific operational thresholds may vary between

different reactor types and regulatory regimes.
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Experimental Protocols
Protocol 1: Sampling of Primary Reactor Coolant
Objective: To safely collect a representative sample of primary reactor coolant for subsequent

gamma spectrometric analysis of dissolved noble gases.

Materials:

Shielded sample carrier

Sample vials (volume dependent on analysis system)

Remote handling tools

Personal protective equipment (PPE), including extremity dosimeters

High-range portable survey meter

Procedure:

Pre-sampling Preparations:

Conduct a pre-sample survey of the sampling area to determine radiation levels.[7]

Ensure all personnel are equipped with appropriate PPE and dosimetry.

Prepare and label sample vials.

Sample Collection:

Access the designated primary coolant sampling point, which is typically located on a hot

leg or the Chemical and Volume Control System (CVCS).

Flush the sampling line to ensure a representative sample is collected. Increased airborne

radioactivity can be anticipated during flushing.[7]

Using remote handling tools, fill the sample vial from the sampling line.
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Secure the sample line.

Sample Handling and Transport:

Immediately place the filled sample vial into a shielded sample carrier.[7]

Transport the shielded sample carrier to the hot chemistry laboratory for analysis.

When not being handled, store samples in a shielded location to minimize personnel

radiation exposure.[7]

Sample Preparation for Analysis:

For highly radioactive samples, a dilution may be necessary to reduce the radioactivity

concentration and limit the counting dead time of the gamma spectroscopy equipment.[7]

A dilution factor of 1:1000 or 1:10000 may be required.[1][7]

Record the dilution factor accurately for later activity calculations.

Protocol 2: Gamma Spectrometric Analysis of Xenon-
135 in Primary Coolant
Objective: To identify and quantify the activity of Xenon-135 in a primary coolant sample using

high-resolution gamma spectroscopy.

Materials:

High-Purity Germanium (HPGe) or Cadmium Zinc Telluride (CZT) detector

Multichannel Analyzer (MCA)

Lead shielding for the detector

Calibration sources (e.g., mixed gamma standard)

Sample vial holder for reproducible counting geometry

Gamma analysis software
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Procedure:

System Calibration and Quality Control:

Perform an energy calibration of the gamma spectroscopy system using a certified mixed

nuclide gamma-ray standard source.

Perform an efficiency calibration for the specific sample geometry (vial size and shape)

being used.

Analyze a background spectrum to identify and account for naturally occurring

radionuclides and any contamination in the counting system.

Analyze a known quality control source to verify the calibration and proper functioning of

the system.

Sample Measurement:

Place the prepared (and potentially diluted) primary coolant sample vial in the sample

holder at a fixed and reproducible distance from the detector.

Acquire a gamma-ray spectrum for a sufficient counting time to achieve statistically

significant results for the 249.8 keV peak of Xenon-135. The counting time will depend on

the sample activity and detector efficiency.

Data Analysis:

Using the gamma analysis software, identify the photopeak corresponding to the 249.8

keV gamma-ray emission from Xenon-135.[4][5][6]

Determine the net peak area (total counts minus background counts) for the 249.8 keV

peak.

Calculate the activity of Xenon-135 in the sample using the following formula:

Correct the calculated activity for the sample dilution factor, if applicable.
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Similarly, identify and quantify the activity of Xenon-133 using its 81.0 keV gamma-ray

peak.

Calculate the 133Xe/135Xe activity ratio.

Reporting:

Report the activities of Xenon-135 and Xenon-133 in Bq/kg of coolant.

Report the calculated 133Xe/135Xe activity ratio.

Compare the results to the established operational thresholds to assess the integrity of the

fuel elements.
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Caption: Experimental workflow for fuel failure detection using Xenon-135.
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Caption: Logical relationship for identifying fuel failure via Xenon isotopes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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